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Ethyl pyrazolo[1,5-a]pyridine-4-carboxylate
Cat. No. B2464666
M. Wt: 190.202
InChI Key: GYLQOGGBMUMELA-UHFFFAOYSA-N
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Patent
US07470797B2
Procedure details
To a clear solution of 2-methyl-nicotinic acid ethyl ester (50.6 g, 306 mmol) in anhydrous methylene chloride (200 mL) was added Omesitylenesulfonylhydroxylamine (73 g, 337 mmol; prepared according to a literature procedure described in Krause; J. G., Synthesis 1972, 140); in portions at 0° C. The solution obtained was stirred at 0° C. for 15 min, and then at rt for 1 h. Concentration under reduced pressure gave a yellow solid. After the solid was dissolved in anhydrous DMF (300 mL), N,N-dimethylformamide dimethyl acetal (122 mL, 918 mmol) was added at 0° C. The mixture was stirred at 0° C. for 15 min, and then at 90° C. for 3 h. The reaction mixture was concentrated under reduced pressure, mixed with H2O (200 mL), and extracted with Et2O (3×180 mL). The combined organic solutions were washed sequentially with brine (50 mL), 1N aqueous HCl (50 mL), and brine (50 mL), and dried over Na2SO4. Filtration through a SiO2 column, which was then eluted with 30% EtOAc in heptane, gave compound 777A (43.3 g, 74%) as a yellow solid. HPLC: 80% at 3.20 min (retention time) plus 20% corresponding methyl ester at 2.83 min (retention time) (YMC S5 ODS-A column 4.6×50 mm eluting with 10-90% aqueous methanol over 4 mincontaining 0.2% phosphoric acid, 4 mL/min, monitoring at 220 nm). MS (ES): m/z 191 [M+H]+.
Identifiers
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REACTION_CXSMILES
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[CH2:1]([O:3][C:4](=[O:12])[C:5]1[CH:10]=[CH:9][CH:8]=[N:7][C:6]=1[CH3:11])[CH3:2].CO[CH:15](OC)[N:16](C)C>C(Cl)Cl.CN(C=O)C>[CH2:1]([O:3][C:4]([C:5]1[C:6]2[N:7]([N:16]=[CH:15][CH:11]=2)[CH:8]=[CH:9][CH:10]=1)=[O:12])[CH3:2]
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Inputs
Step One
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Name
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Quantity
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50.6 g
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Type
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reactant
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Smiles
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C(C)OC(C1=C(N=CC=C1)C)=O
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Name
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Quantity
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200 mL
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Type
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solvent
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Smiles
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C(Cl)Cl
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Step Two
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Name
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Quantity
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122 mL
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Type
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reactant
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Smiles
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COC(N(C)C)OC
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Step Three
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Name
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Quantity
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300 mL
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Type
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solvent
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Smiles
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CN(C)C=O
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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0 °C
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Stirring
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Type
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CUSTOM
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Details
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was stirred at 0° C. for 15 min
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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prepared
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CUSTOM
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Type
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CUSTOM
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Details
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, Synthesis 1972, 140)
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CUSTOM
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Type
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CUSTOM
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Details
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at 0° C
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CUSTOM
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Type
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CUSTOM
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Details
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The solution obtained
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WAIT
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Type
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WAIT
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Details
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at rt for 1 h
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Duration
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1 h
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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Concentration under reduced pressure
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CUSTOM
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Type
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CUSTOM
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Details
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gave a yellow solid
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STIRRING
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Type
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STIRRING
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Details
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The mixture was stirred at 0° C. for 15 min
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Duration
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15 min
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WAIT
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Type
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WAIT
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Details
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at 90° C. for 3 h
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Duration
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3 h
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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The reaction mixture was concentrated under reduced pressure
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ADDITION
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Type
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ADDITION
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Details
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mixed with H2O (200 mL)
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EXTRACTION
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Type
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EXTRACTION
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Details
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extracted with Et2O (3×180 mL)
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WASH
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Type
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WASH
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Details
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The combined organic solutions were washed sequentially with brine (50 mL), 1N aqueous HCl (50 mL), and brine (50 mL)
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over Na2SO4
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FILTRATION
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Type
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FILTRATION
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Details
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Filtration through a SiO2 column, which
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WASH
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Type
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WASH
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Details
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was then eluted with 30% EtOAc in heptane
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Outcomes
Product
Details
Reaction Time |
15 min |
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Name
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Type
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product
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Smiles
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C(C)OC(=O)C=1C=2N(C=CC1)N=CC2
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Measurements
| Type | Value | Analysis |
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| AMOUNT: MASS | 43.3 g | |
| YIELD: PERCENTYIELD | 74% | |
| YIELD: CALCULATEDPERCENTYIELD | 74.4% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
